Cas no 926230-08-2 (4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]-)

• Product Name: 4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]-
• CAS No: 926230-08-2
• MF: C₁₄H₂₉N₃O
• MW: 255.399563550949
• CID: 5235641
• Update Time: 2026-03-08

4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]-

• Inchi： 1S/C14H29N3O/c1-11(2)17(12(3)4)10-9-16-14(18)13-5-7-15-8-6-13/h11-13,15H,5-10H2,1-4H3,(H,16,18)
• InChI Key： XKSVMJXZZGMSMB-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCCN(C(C)C)C(C)C)=O)CC1

Additional information on 4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]-

Introduction to 4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]- (CAS No. 926230-08-2)

4-Piperidinecarboxamide, N-[2-[bis(1-methylethyl)amino]ethyl]- (CAS No. 926230-08-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide, is characterized by its unique chemical structure and potential therapeutic applications. The compound is a derivative of piperidine, a nitrogen-containing heterocyclic ring that is a common structural motif in many biologically active molecules.

The chemical structure of N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide consists of a piperidine ring linked to an amide group, which is further substituted with a diisopropylaminoethyl moiety. This structural arrangement imparts the compound with specific pharmacological properties, making it a valuable candidate for various research and development activities in the pharmaceutical industry.

Recent studies have highlighted the potential of N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide in the treatment of neurological disorders. One notable area of research is its role as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of novel therapeutic agents.

In preclinical studies, N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide has demonstrated significant efficacy in animal models of depression and anxiety. The compound has been shown to exhibit antidepressant-like effects through its interaction with serotonin receptors, specifically the 5-HT_1A receptor subtype. This interaction helps to modulate serotonin levels in the brain, leading to improved mood and reduced anxiety symptoms.

Beyond its potential as an antidepressant, N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide has also been investigated for its neuroprotective properties. Studies have indicated that the compound may have a protective effect against neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. This neuroprotective effect is thought to be mediated through its ability to reduce oxidative stress and inflammation in neuronal cells.

The pharmacokinetic profile of N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life, which are essential for effective drug delivery and sustained therapeutic action.

In addition to its therapeutic potential, N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide has also been explored for its use as a research tool in neuroscience. The compound's ability to selectively modulate specific neurotransmitter systems makes it a valuable tool for investigating the underlying mechanisms of various neurological disorders. This research can provide insights into new targets for drug development and improve our understanding of disease pathophysiology.

The safety profile of N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-[2-(diisopropylamino)ethyl]-4-piperidinecarboxamide (CAS No. 926230-08-2) represents a promising compound with significant potential in the treatment of neurological disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various neurological conditions.